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Abstract

Cacalone is a naturally occurring sesquiterpene with a growing body of research interest due
to its potential biological activities. A thorough understanding of its physical and chemical
properties is fundamental for its isolation, characterization, and development as a potential
therapeutic agent. This technical guide provides a comprehensive overview of the known
physicochemical characteristics of Cacalone, details on experimental protocols for its study,
and visualizations of relevant biological pathways and experimental workflows.

Physical and Chemical Properties

The fundamental physical and chemical properties of Cacalone are summarized below. These
data are crucial for designing experimental conditions for its extraction, purification, and
formulation.
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Property Value Source
Molecular Formula C15H1803 [1112]
Molecular Weight 246.31 g/mol [2]

(5S)-4-hydroxy-3,4,5-trimethyl-
IUPAC Name 5,6,7,8-tetrahydrobenzolf] [1]

[3]benzofuran-9-one

CAS Number 26294-92-8 [2]
XLogP3-AA 2.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 3 ]
Rotatable Bond Count 0 [1]
Exact Mass 246.125594432 Da [1]
Topological Polar Surface Area  50.4 A2 [1]
Heavy Atom Count 18 [1]

Spectral Data

Spectroscopic data is essential for the structural elucidation and identification of Cacalone.

Spectrum Type Solvent Reference

13C NMR CDCls [4][5]

Experimental Protocols

Detailed experimental methodologies are critical for the reproducibility of scientific findings. The
following sections outline protocols relevant to the study of Cacalone.

Isolation of Cacalone from Psacalium decompositum
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Cacalone is a natural product that can be isolated from the plant Psacalium decompositum.
While a specific, detailed protocol for the isolation of Cacalone was not found in the provided
search results, a general workflow for the isolation of sesquiterpenes from plant material is
described below.
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Plant Material Processing

Dried and powdered
Psacalium decompositum

l

Maceration or Soxhlet extraction
with organic solvents (e.g., ethanol, methanol, chloroform)

l

Filtration and concentration
under reduced pressure

:

Crude Extract

Purification

Column Chromatography
(e.g., Silica Gel)

l

Fraction Collection

l

TLC Analysis of Fractions

l

Pooling of Cacalone-rich fractions

Final Purification

Preparative HPLC

l

Pure Cacalone

Click to download full resolution via product page

General workflow for the isolation of Cacalone.
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Synthesis of Related Sesquiterpenes

While a specific total synthesis for Cacalone is not detailed in the provided results, methods for
the synthesis of the related compound Cacalol have been described.[6][7] These often involve
multi-step processes utilizing various reagents and reaction conditions. A generalized synthetic
workflow is depicted below.

Commercially available
starting materials

'

Step 1: Introduction of key functional groups
(e.g., Friedel-Crafts acylation)

:

Intermediate Product 1

i

Step 2: Ring formation
(e.g., cyclization reactions)

i

Intermediate Product 2

'

Step 3: Functional group manipulations
(e.g., reduction, oxidation, methylation)

:

Final Product (e.g., Cacalol)
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Generalized workflow for the synthesis of Cacalol.

Key reaction types mentioned in the synthesis of Cacalol include:

Friedel-Crafts acylation: To introduce an acyl group to an aromatic ring.

Clemmensen reduction: To reduce a ketone to an alkane.

Claisen rearrangement: A powerful carbon-carbon bond-forming reaction.

Ozonolysis: To cleave double bonds.

Structural Characterization

The definitive identification of Cacalone requires a combination of spectroscopic techniques.

Isolated Pure Compound

NMR Spectroscopy Mass Spectrometry (MS) OV
(*H, 13C, COSY, HSQC, HMBC) (e.g., ESI, HRMS) Infrared (IR) Spectroscopy UV-Vis Spectroscopy

Structure Elucidation

Click to download full resolution via product page

Workflow for the structural characterization of Cacalone.

Biological Activity and Signaling Pathways

The biological effects of Cacalone and related compounds are of significant interest. The
structurally similar compound, Cacalol, has been shown to induce apoptosis in breast cancer
cells through the modulation of the Akt-SREBP-FAS signaling pathway.[8]
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Proposed signaling pathway for Cacalol-induced apoptosis.

This pathway highlights a potential mechanism of action for this class of compounds, making it
a target for further investigation in drug development. Cacalol's inhibition of the PI3K/Akt
signaling pathway leads to a downstream reduction in the expression of Fatty Acid Synthase
(FAS), a key enzyme in fatty acid biosynthesis, which in turn triggers apoptosis in cancer cells.

[8]

Conclusion

This technical guide provides a foundational understanding of the physical and chemical
properties of Cacalone, along with relevant experimental protocols and biological context. The
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compiled data and workflows serve as a valuable resource for researchers engaged in the
study of this promising natural product. Further research is warranted to fully elucidate its
biological activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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